(E)-N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-3-(thiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C20H13F2N3OS2/c21-13-10-16(22)19-17(11-13)28-20(24-19)25(12-14-4-1-2-8-23-14)18(26)7-6-15-5-3-9-27-15/h1-11H,12H2/b7-6+
• InChI Key: GMBCMSAPWHDHEO-VOTSOKGWSA-N
• Canonical SMILES: C1=CC=NC(=C1)CN(C2=NC3=C(C=C(C=C3S2)F)F)C(=O)C=CC4=CC=CS4
• Isomeric SMILES: C1=CC=NC(=C1)CN(C2=NC3=C(C=C(C=C3S2)F)F)C(=O)/C=C/C4=CC=CS4
• Molecular Formula: C20H13F2N3OS2
• Molecular Weight: 413.5 g/mol
• CAS No.: 899964-76-2

Description

(E)-N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-3-(thiophen-2-yl)acrylamide is a useful research compound. Its molecular formula is C20H13F2N3OS2 and its molecular weight is 413.46. The purity is usually 95%.
BenchChem offers high-quality (E)-N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-3-(thiophen-2-yl)acrylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-3-(thiophen-2-yl)acrylamide including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

The compound (E)-N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-3-(thiophen-2-yl)acrylamide is a member of the benzothiazole derivatives, which have garnered interest due to their diverse biological activities. This article delves into the biological activity of this specific compound, exploring its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

$$\text{C}_{15}\text{H}_{13}\text{F}_2\text{N}_3\text{S}$$

This structure includes a benzothiazole moiety, which is known for its role in various biological activities. The presence of fluorine atoms and thiophene rings enhances its pharmacological properties.

The biological activity of this compound is primarily attributed to its interaction with specific biological targets:

• Inhibition of Enzymes : It has been shown to inhibit enzymes involved in critical biochemical pathways. For instance, benzothiazole derivatives often target DprE1, an enzyme crucial for the biosynthesis of mycobacterial cell walls, leading to the death of Mycobacterium tuberculosis .
• Antimicrobial Activity : Compounds containing thiophene rings exhibit antimicrobial properties against various bacterial strains. The mechanism typically involves disruption of bacterial cell wall synthesis or interference with metabolic pathways .
• Anti-inflammatory Effects : Thiophene derivatives have also been documented to possess anti-inflammatory properties, potentially through the inhibition of cyclooxygenase enzymes .

Biological Activities

The biological activities associated with (E)-N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-3-(thiophen-2-yl)acrylamide include:

• Antimicrobial Activity : Effective against both Gram-positive and Gram-negative bacteria.
• Antitumor Activity : Demonstrated selective cytotoxicity against tumorigenic cell lines while sparing normal cells .
• Analgesic Properties : Exhibits pain-relieving effects in various animal models .

Case Studies and Research Findings

Several studies have highlighted the efficacy of this compound and its derivatives:

• Antimicrobial Efficacy : A study assessed the antibacterial activity against Staphylococcus aureus and Escherichia coli, revealing significant inhibition zones compared to standard antibiotics such as amoxicillin .

  Compound	Bacterial Strain	Inhibition Zone (mm)
  Test Compound	S. aureus	18
  Test Compound	E. coli	15
  Amoxicillin	S. aureus	20
  Amoxicillin	E. coli	17
• Cytotoxicity Studies : In vitro tests on various cancer cell lines demonstrated that the compound exhibited a dose-dependent cytotoxic effect with an IC50 value comparable to known chemotherapeutics .
• Mechanistic Studies : Research indicated that the compound could disrupt mitochondrial function in cancer cells, leading to apoptosis .